Cas no 411233-72-2 ((1S)-1-(4-pyridinyl)-1,2-Ethanediol)

• Product Name: (1S)-1-(4-pyridinyl)-1,2-Ethanediol
• CAS No: 411233-72-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 326330
• Update Time: 2024-01-28

(1S)-1-(4-pyridinyl)-1,2-Ethanediol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-pyridinyl)-1,2-Ethanediol
• 1,2-Ethanediol,1-(4-pyridinyl)-, (1S)-
• 1,2-Ethanediol,1-(4-pyridinyl)-,(1S)-(9CI)
• 1,2-Ethanediol, 1-(4-pyridinyl)-, (1S)-
• (S)-1-(Pyridin-4-yl)ethane-1,2-diol

• Inchi： 1S/C7H9NO2/c9-5-7(10)6-1-3-8-4-2-6/h1-4,7,9-10H,5H2/t7-/m1/s1
• InChI Key： SYNOTUYVMZZAAQ-SSDOTTSWSA-N
• SMILES： [C@@H](C1C=CN=CC=1)(O)CO

Computed Properties

• Exact Mass: 139.063
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2